Cas no 568566-59-6 (N-benzyl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-benzyl-2-fluorobenzene-1-sulfonamide
• CAS No: 568566-59-6
• MF: C₁₃H₁₂FNO₂S
• MW: 265.303285598755
• CID: 4041145
• PubChem ID: 697741
• Update Time: 2025-09-17

N-benzyl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-(phenylmethyl)-
• N-benzyl-2-fluorobenzenesulfonamide
• N-benzyl-2-fluorobenzene-1-sulfonamide
• IDI1_007960
• TXA56659
• AKOS001052824
• Enamine_005725
• Z45508806
• STL307379
• EN300-07443
• CS-0220751
• 2-Fluoro-N-(phenylmethyl)benzenesulfonamide
• G35423
• 568566-59-6
• HMS1410E05
• AB00720725-01

• Inchi： 1S/C13H12FNO2S/c14-12-8-4-5-9-13(12)18(16,17)15-10-11-6-2-1-3-7-11/h1-9,15H,10H2
• InChI Key： METRFHNTRLMKIL-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 265.05727796Da
• Monoisotopic Mass: 265.05727796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų